Cas no 2171863-64-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid)

4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered 2-methylbenzoic acid moiety and a 2-methylbutanamido linker, which enhance stability and control during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing tailored steric and electronic effects into peptide backbones, facilitating the synthesis of structurally complex or modified peptides. Its high purity and well-defined reactivity profile make it suitable for demanding synthetic workflows in pharmaceutical research and bioconjugation chemistry.
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid structure
2171863-64-0 structure
Product Name:4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
CAS No:2171863-64-0
MF:C28H28N2O5
MW:472.532327651978
CID:6378690
PubChem ID:165550297
Update Time:2025-08-03

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid
    • 2171863-64-0
    • EN300-1482768
    • Inchi: 1S/C28H28N2O5/c1-4-28(3,26(33)29-18-13-14-19(25(31)32)17(2)15-18)30-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-15,24H,4,16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: ZKRXHCTWOLPABN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC1C=CC(C(=O)O)=C(C)C=1)=O)(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.19982200g/mol
  • Monoisotopic Mass: 472.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 105Ų

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Pricemore >>

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Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid (CAS No. 2171863-64-0)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid (CAS No. 2171863-64-0) is a specialized organic intermediate widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and bioconjugates. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention from researchers and industry professionals.

One of the key advantages of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid is its role in Fmoc-based peptide chemistry. The Fmoc group is highly stable under basic conditions but can be selectively removed using mild bases like piperidine, making it ideal for stepwise peptide assembly. This property aligns with current trends in green chemistry, as it reduces the need for harsh deprotection reagents. Researchers often search for "Fmoc-protected amino acid derivatives" or "CAS 2171863-64-0 applications" to explore its potential in drug discovery and biomaterials.

In the context of bioconjugation, this compound serves as a versatile linker for attaching peptide motifs to other molecules, such as nanoparticles or antibody-drug conjugates (ADCs). The 2-methylbenzoic acid moiety enhances solubility and compatibility with aqueous systems, addressing common challenges in formulation development. Recent publications highlight its use in cancer therapeutics and diagnostic probes, topics frequently queried in academic databases and patent searches.

From a synthetic chemistry perspective, the compound’s stereochemical purity and functional group compatibility are critical for high-yield reactions. Laboratories prioritizing automated synthesis platforms often seek "CAS 2171863-64-0 suppliers" or "Fmoc-amino acid building blocks" to streamline workflows. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening applications.

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional reagents, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid aligns with REACH compliance and sustainable chemistry initiatives. Queries such as "eco-friendly peptide synthesis" or "green alternatives for Fmoc chemistry" reflect the industry’s shift toward safer methodologies.

In summary, CAS No. 2171863-64-0 represents a cornerstone in modern peptide research, bridging gaps between chemical synthesis, material science, and biomedical engineering. Its adaptability to emerging technologies like AI-driven drug design and lab-on-a-chip systems ensures its relevance in future scientific breakthroughs.

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